Cas no 125653-58-9 (1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-,1,1-dimethylethyl ester, (2S,4R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-,1,1-dimethylethyl ester, (2S,4R)-
• CAS No: 125653-58-9
• MF: C₁₆H₃₃NO₄Si
• MW: 331.523026227951
• CID: 1218349
• PubChem ID: 22476552
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-,1,1-dimethylethyl ester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-hydroxy-,1,1-dimethylethyl ester, (2S,4R)-
• 125653-58-9
• (3R,5S)-5-[[(tert-Butyldimethylsilyl)oxy]methyl]-1-Boc-pyrrolidin-3-ol
• (3S,5S)-5-[[(tert-Butyldimethylsilyl)oxy]methyl]-1-Boc-pyrrolidin-3-ol
• SY326829
• SCHEMBL1446403
• tert-butyl 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxypyrrolidine-1-carboxylate
• SY342621
• (2S,4R)-tert-Butyl 2-(((tert-butyldimethylsilyl)oxy)methyl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C16H33NO4Si/c1-15(2,3)21-14(19)17-10-13(18)9-12(17)11-20-22(7,8)16(4,5)6/h12-13,18H,9-11H2,1-8H3
• InChI Key： TWNQXBYPAUOYPX-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1CC(CN1C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 331.21799
• Monoisotopic Mass: 331.21788507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59